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Compound of Interest

Compound Name: Tetrafluorosuccinimide

Cat. No.: B1346448

Executive Summary

Tetrafluorosuccinimide (TFS) is a fluorinated heterocyclic compound that has garnered
significant interest as a versatile building block in modern organic synthesis and drug discovery.
The strategic incorporation of four fluorine atoms onto the succinimide scaffold imparts unique
physicochemical properties, including enhanced thermal stability, altered electronic
characteristics, and modified lipophilicity. These attributes make it a valuable intermediate for
synthesizing complex fluorinated molecules with potential applications in pharmaceuticals,
agrochemicals, and advanced materials.[1] This guide provides a comprehensive overview of
the core physical and chemical properties of tetrafluorosuccinimide, detailed experimental
insights, and its strategic role in the development of novel chemical entities.

Nomenclature, Structure, and Identification

Tetrafluorosuccinimide is systematically known as 3,3,4,4-tetrafluoropyrrolidine-2,5-dione.[2]
Its structure consists of a five-membered pyrrolidine ring containing an imide functional group,
with two carbonyl groups attached to the nitrogen atom. The key feature is the substitution of all
four hydrogen atoms on the carbon backbone with fluorine atoms.
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and Acetonitrile in a flask.

( 1. Combine TFS (1 eq.), K2COs (1.5 eq.), )

2. Stir mixture at room temperature
for 15 minutes.

3. Add Benzyl Bromide (1.1 eq.)
dropwise to the suspension.

i

4. Heat the reaction mixture to 60°C
and monitor by TLC.

i

5. Cool to RT. Filter off solids
(K2COs, KBr).

i

6. Evaporate solvent from filtrate
under reduced pressure.

i

7. Purify crude product via
flash column chromatography.

i

8. Characterize pure product
(NMR, MS, IR).

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1346448?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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